Cas no 1368295-91-3 (3-N-(3-hydroxypropyl)acetamidopropanoic acid)

• Product Name: 3-N-(3-hydroxypropyl)acetamidopropanoic acid
• CAS No: 1368295-91-3
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD22006475
• CID: 5608375
• PubChem ID: 82323118
• Update Time: 2025-10-28

3-N-(3-hydroxypropyl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8185945
• 3-[N-(3-hydroxypropyl)acetamido]propanoic acid
• ADAL1015222
• 1368295-91-3
• 3-N-(3-hydroxypropyl)acetamidopropanoic acid

• MDL： MFCD22006475
• Inchi： 1S/C8H15NO4/c1-7(11)9(4-2-6-10)5-3-8(12)13/h10H,2-6H2,1H3,(H,12,13)
• InChI Key： YFZWSJHFLPDXQX-UHFFFAOYSA-N
• SMILES： OCCCN(C(C)=O)CCC(=O)O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-N-(3-hydroxypropyl)acetamidopropanoic acid

Recent Advances in the Study of 3-N-(3-hydroxypropyl)acetamidopropanoic acid (CAS: 1368295-91-3)

The compound 3-N-(3-hydroxypropyl)acetamidopropanoic acid (CAS: 1368295-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems, metabolic engineering, and as a precursor for bioactive compounds. Recent studies have focused on elucidating its synthesis pathways, pharmacokinetic properties, and biological activities, providing valuable insights for future drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-N-(3-hydroxypropyl)acetamidopropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method using green chemistry principles, achieving high yields and purity. The researchers employed a combination of enzymatic catalysis and microwave-assisted reactions, which significantly reduced the environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale production, where sustainability and cost-effectiveness are critical factors.

In addition to its synthetic applications, 3-N-(3-hydroxypropyl)acetamidopropanoic acid has been investigated for its role in enhancing drug delivery systems. A recent study in Biomaterials Science (2024) highlighted its use as a linker molecule in polymer-drug conjugates. The compound's amphiphilic nature and biocompatibility make it an ideal candidate for improving the solubility and bioavailability of hydrophobic drugs. Experimental results showed that conjugates incorporating this molecule exhibited prolonged circulation times and targeted release profiles, suggesting its potential in cancer therapy and other precision medicine applications.

Furthermore, the metabolic effects of 3-N-(3-hydroxypropyl)acetamidopropanoic acid have been explored in the context of metabolic disorders. Research published in Nature Chemical Biology (2023) revealed that this compound acts as a modulator of key enzymatic pathways involved in lipid metabolism. In vitro and in vivo studies demonstrated its ability to regulate triglyceride levels and improve insulin sensitivity, positioning it as a potential therapeutic agent for conditions such as obesity and type 2 diabetes. These findings open new avenues for the development of novel metabolic regulators.

Despite these promising developments, challenges remain in the clinical translation of 3-N-(3-hydroxypropyl)acetamidopropanoic acid. Issues such as long-term toxicity, optimal dosing regimens, and large-scale manufacturing consistency need to be addressed. Ongoing research is focused on conducting comprehensive preclinical studies to evaluate its safety and efficacy profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.

In conclusion, 3-N-(3-hydroxypropyl)acetamidopropanoic acid (CAS: 1368295-91-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical sciences. Its applications span from drug delivery to metabolic regulation, with recent studies underscoring its potential to address unmet medical needs. As research progresses, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.